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Compound of Interest

Compound Name: AH13205

Cat. No.: B10773793 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the concentration of the novel aryl

hydrocarbon receptor (AhR) agonist, AH13205, for experiments using primary cells.

Frequently Asked Questions (FAQs)
Q1: What is AH13205 and what is its primary mechanism of action?

A1: AH13205 is a potent and selective synthetic agonist of the Aryl Hydrocarbon Receptor

(AhR). Its primary mechanism of action involves binding to the AhR, a ligand-activated

transcription factor. Upon binding, the AH13205-AhR complex translocates to the nucleus,

heterodimerizes with the AhR Nuclear Translocator (ARNT), and binds to specific DNA

sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target

genes. This leads to the transcriptional activation of a battery of genes, including those involved

in xenobiotic metabolism (e.g., cytochrome P450 enzymes like CYP1A1) and other cellular

processes.[1][2]

Q2: What is the key signaling pathway activated by AH13205?

A2: AH13205 activates the canonical AhR signaling pathway. This pathway plays a crucial role

in cellular responses to a variety of environmental compounds and endogenous ligands.[1][2]
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The activation of this pathway can have diverse downstream effects depending on the cell type

and context, including modulation of immune responses, cell differentiation, and metabolism.

Diagram of the AH13205-activated AhR Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ah receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

2. AhR signaling pathways and regulatory functions - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Optimizing Compound
AH13205 Concentration for Primary Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773793#optimizing-ah13205-concentration-for-
primary-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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